Cas no 364082-20-2 (Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl-)
![Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl- structure](https://www.kuujia.com/scimg/cas/364082-20-2x500.png)
364082-20-2 structure
Product name:Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl-
CAS No:364082-20-2
MF:C28H27F2N5O4S
MW:567.606891870499
CID:1474850
Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl-
- Benzamide, 4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl-
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- Inchi: 1S/C28H27F2N5O4S/c1-18(28(37,15-35-17-32-16-33-35)24-7-6-21(29)12-25(24)30)40-23-13-38-27(39-14-23)20-4-2-19(3-5-20)26(36)34-22-8-10-31-11-9-22/h2-12,16-18,23,27,37H,13-15H2,1H3,(H,31,34,36)/t18-,23-,27-,28-/m1/s1
- InChI Key: CCPBRTFETJQGLK-UGASSSMESA-N
- SMILES: C(NC1C=CN=CC=1)(=O)C1=CC=C([C@@H]2OC[C@@H](S[C@H](C)[C@](C3=CC=C(F)C=C3F)(O)CN3C=NC=N3)CO2)C=C1
Computed Properties
- Exact Mass: 567.17541
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- PSA: 111.39
- pka: 11.70±0.29(Predicted)
Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl- Related Literature
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Chuanwei Li,Zhanwei Liu,Huimin Xie,Dan Wu Nanoscale, 2014,6, 13409-13415
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
364082-20-2 (Benzamide,4-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-N-4-pyridinyl-) Related Products
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